Cas no 1361711-25-2 (Ethyl 4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Ethyl 4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1361711-25-2
• MF: C₁₁H₁₃F₃N₂O₃
• MW: 278.227733373642
• CID: 4931652
• Update Time: 2025-06-12

Ethyl 4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C11H13F3N2O3/c1-3-18-10(17)8-4-7(5-15)9(6(2)16-8)19-11(12,13)14/h4H,3,5,15H2,1-2H3
• InChI Key： SBTKFBDZAASQTC-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=NC(C(=O)OCC)=CC=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.8
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate

Research Brief on Ethyl 4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS: 1361711-25-2)

Ethyl 4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS: 1361711-25-2) is a fluorinated pyridine derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its trifluoromethoxy and aminomethyl functional groups, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the design of kinase inhibitors and central nervous system (CNS) targeting agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic utility of Ethyl 4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate as a precursor for novel kinase inhibitors. The study highlighted the compound's role in facilitating the synthesis of potent and selective inhibitors targeting the JAK-STAT signaling pathway, which is implicated in inflammatory and autoimmune diseases. The trifluoromethoxy group was found to enhance metabolic stability and binding affinity, while the aminomethyl moiety allowed for further derivatization to optimize pharmacokinetic properties.

Another notable application of this compound was reported in a 2024 ACS Chemical Neuroscience article, where it served as a key intermediate in the development of neuroprotective agents. The researchers demonstrated that derivatives of Ethyl 4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate exhibited significant activity in mitigating oxidative stress in neuronal cells, suggesting potential therapeutic utility for neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The study also emphasized the compound's favorable blood-brain barrier permeability, attributed to its lipophilic trifluoromethoxy substituent.

From a synthetic chemistry perspective, recent advancements in the scalable production of Ethyl 4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate have been achieved through innovative catalytic methods. A 2023 Organic Process Research & Development paper detailed a cost-effective palladium-catalyzed amination protocol for its synthesis, achieving high yields (>85%) and excellent purity (>99%). This methodological breakthrough addresses previous challenges associated with the compound's commercial availability and paves the way for its broader application in medicinal chemistry campaigns.

Looking ahead, the versatility of Ethyl 4-(aminomethyl)-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate continues to inspire research across multiple therapeutic areas. Ongoing studies are exploring its incorporation into PROTACs (proteolysis-targeting chimeras) for targeted protein degradation, as well as its potential in radiopharmaceuticals for diagnostic imaging. With its unique structural features and demonstrated biological relevance, this compound remains a focal point in the intersection of synthetic chemistry and drug discovery.